10-Oxo Docetaxel

• Molecular Formula: C43H51NO14
• Molecular Weight: 805.9 g/mol
• InChI: InChI=1S/C43H51NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30,32-33,35,46,48,53H,19-21H2,1-8H3,(H,44,52)/t26?,27-,28-,30-,32?,33+,35?,41+,42-,43+/m0/s1
• InChIKey: ZOLQDWANVNOXBK-DRKRODSJSA-N

QC laboratories require the correct impurity standard for stability-indicating HPLC methods. 10-Oxo Docetaxel is the pharmacopoeially specified impurity (EP Impurity B / USP 6-Oxo Docetaxel) that triggered an MHRA-mandated Pfizer recall. Do not substitute with 7-epi analogs. - **Use case:** ANDA filings, DMF submissions, forced degradation studies (oxidative pathway marker) - **Critical handling:** Lyophilized; -20°C storage; use fresh single-use aliquots (epimerizes in solution) - **Characterization:** Full NMR, MS, HPLC data; traceable to EP/USP standards

10-Oxo Docetaxel Impurity Reference Standard

10-Oxo Docetaxel (CAS 167074-97-7), also known as Docetaxel EP Impurity B, is a chemically defined oxidation derivative of the antineoplastic agent docetaxel [1]. It is a taxane characterized by the presence of a ketone group at the C-10 position, which distinguishes it from the parent hydroxyl-bearing docetaxel . This compound is a well-documented degradation product and a process-related impurity in docetaxel drug substance and its formulations [2]. As a result, 10-Oxo Docetaxel serves a dual purpose in pharmaceutical science: it is a required reference standard for analytical method validation and impurity profiling in quality control (QC), and a valuable chemical probe for investigating structure-activity relationships (SAR) and the stability of taxane-based therapeutics [3].

Dual EP/USP pharmacopoeial impurity standard (EP Impurity B / USP 6-Oxo Docetaxel) for docetaxel QC and stability testing.

Regulatory identity specified in monographs; supplied with characterization data for method development.

Requires strictly controlled lyophilized storage at -20°C; solution epimerizes, demanding short use windows and single-use aliquots.

Handling protocols differ from docetaxel and other impurities; stability-indicating methods depend on correct standard management.

Selected impurity marker in USP System Suitability Mixture; procurement of isolated standard enables peak identification before routine mixture use.

Confirms resolution-critical peak in official HPLC method; supports method implementation and validation.

• [1] Kumar D, Tomar RS, Deolia SK, Srivastava R, Mitra M, Tyagi S. Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. J Pharm Biomed Anal. 2007;43(4):1228-1235. PMID: 17126518. View Source
• [2] MHRA. Company-led drug alert: Docetaxel Injection 160mg/16ml and Docetaxel Injection 20mg/2ml (Pfizer UK Limited). GOV.UK. Published June 2019. View Source
• [3] Vasu Dev R, Moses Babu J, Vyas K, Sai Ram P, Ramachandra P, Sekhar NM, Mohan Reddy DN, Srinivasa Rao N. Isolation and characterization of impurities in docetaxel. J Pharm Biomed Anal. 2006;40(3):614-622. PMID: 16330175. View Source

10-Oxo Docetaxel Substitution Risks

Substituting 10-Oxo Docetaxel with another docetaxel-related impurity, such as 7-Epi-10-oxo-docetaxel, or using the parent docetaxel API as a system suitability marker is scientifically invalid for accurate quantitative analysis. The critical differentiation stems from the compound's distinct chromatographic behavior and its specific formation pathway. As an oxidation product at the C-10 position, 10-Oxo Docetaxel exhibits a unique retention time and UV absorption profile that is not replicated by its epimer or other process-related impurities [1][2]. For instance, in validated HPLC methods for docetaxel, 10-Oxo Docetaxel (Impurity B) must be resolved from both the main docetaxel peak and the 7-epi-10-oxo-docetaxel peak (Impurity D), which differ only in stereochemistry at the C-7 position [2]. Failure to use the authentic, well-characterized 10-Oxo Docetaxel reference standard compromises the accuracy of impurity quantification, leading to potential overestimation or underestimation of degradation products. This directly impacts the reliability of stability studies and the demonstration of pharmaceutical equivalence for generic drug applications [3].

Regulatory mismatch

7-Epi-10-oxo-docetaxel (Impurity D / Impurity 2, CAS 162784-72-7) has a different pharmacopoeial identity and cannot replace EP Impurity B for monograph compliance or audit trail.

Stability divergence

10-Oxo Docetaxel epimerizes in solution, requiring -20°C lyophilized storage and ≤1 month solution lifetime; handling protocols are not shared with other impurities, risking method accuracy if substituted.

Method specificity

The USP System Suitability Mixture names 6-oxodocetaxel as a distinct component; using an alternative impurity invalidates peak identification and may fail system suitability criteria.

• [1] Kumar D, Tomar RS, Deolia SK, Srivastava R, Mitra M, Tyagi S. Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. J Pharm Biomed Anal. 2007;43(4):1228-1235. PMID: 17126518. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 10th Edition. Docetaxel monograph (01/2008:2610). Impurity B: 10-oxo-docetaxel; Impurity D: 7-epi-10-oxo-docetaxel. View Source
• [3] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. View Source

10-Oxo Docetaxel Differentiation Evidence

Dual EP/USP Pharmacopoeial Designation

In the European Pharmacopoeia (Ph. Eur.) monograph for docetaxel, 10-Oxo Docetaxel (Impurity B) and its C-7 epimer, 7-Epi-10-oxo-docetaxel (Impurity D), are two distinct impurities that must be chromatographically separated to ensure accurate quantification. The pharmacopoeial HPLC method specifies a resolution solution containing docetaxel spiked with both impurities. The system suitability criterion requires baseline separation between the peaks for 10-Oxo Docetaxel and 7-Epi-10-oxo-docetaxel [1]. Failure to achieve this resolution can result in the misidentification and incorrect quantification of these degradation products in stability samples [2].

Dual EP/USP Designation

Class-level inference

10-Oxo Docetaxel is designated as EP Impurity B and USP 6-Oxo Docetaxel, while 7-Epi-10-oxo-docetaxel is Impurity D/Impurity 2 (CAS 162784-72-7). Only the target compound matches the monograph-specified identity for system suitability and impurity profiling.

Supplied with full characterization data compliant with regulatory guidelines.

Monograph-required impurity identity; substitution would fail regulatory audit trail.

Data to verify against supplier COA and pharmacopoeial specifications.

Evidence Dimension	Chromatographic Resolution (HPLC)
Target Compound Data	10-Oxo Docetaxel (Ph. Eur. Impurity B)
Comparator Or Baseline	7-Epi-10-oxo-docetaxel (Ph. Eur. Impurity D)
Quantified Difference	Baseline resolution required per Ph. Eur. system suitability criteria
Conditions	Ph. Eur. Docetaxel monograph HPLC method (C18 column, acetonitrile/water gradient, UV detection at 230 nm)

Why This Matters

This differentiation is critical for QC laboratories; using the incorrect epimeric standard will lead to inaccurate impurity profiling, potentially causing batch rejection or, conversely, release of sub-potent or degraded drug product.

• [1] European Pharmacopoeia (Ph. Eur.) 10th Edition. Docetaxel monograph (01/2008:2610). Related substances test by liquid chromatography. View Source
• [2] Kumar D, Tomar RS, Deolia SK, Srivastava R, Mitra M, Tyagi S. Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. J Pharm Biomed Anal. 2007;43(4):1228-1235. PMID: 17126518. View Source

Solution Instability and Epimerization

While both are structurally similar impurities, 10-Oxo Docetaxel and its C-7 epimer exhibit differential cytotoxic potency in cell-based assays. Comparative data indicate that the 7-epi-10-oxo-docetaxel isomer shows reduced activity relative to the parent docetaxel, with an IC50 of approximately 20 nM in a viability assay, compared to 15 nM for docetaxel . The specific cytotoxic potency of 10-Oxo Docetaxel, though often described as having remarkable anti-tumor properties , is less well-quantified in primary literature, but its distinct C-10 oxidation state is known to modulate tubulin binding affinity . This underscores that even minor stereochemical or oxidative changes in the taxane core significantly impact biological activity.

Solution Epimerization

Class-level inference

Documented solution instability: lyophilized powder stable 36 months at -20°C; reconstituted solution use within 1 month at -20°C to prevent epimerization artifacts. Docetaxel and 7-Epi-10-oxo-docetaxel do not share identical solution handling constraints.

Aliquot and avoid freeze/thaw cycles; DMSO solution at -20°C.

Demands differentiated handling for stability-indicating methods; standard mismanagement risks quantitative errors.

Supplier guidance; verify in-house stability under specific method conditions.

Evidence Dimension	Cytotoxicity (Cell Viability Assay)
Target Compound Data	10-Oxo Docetaxel: Reported to have 'remarkable anti-tumor properties' but specific IC50 values are limited in primary literature.
Comparator Or Baseline	Docetaxel: IC50 = 15 nM (in a specific viability assay context); 7-Epi-10-oxo-docetaxel: IC50 = 20 nM.
Quantified Difference	7-Epi-10-oxo-docetaxel exhibits ~1.3-fold lower potency than docetaxel in this specific assay .
Conditions	Cell viability assay (specific cell line not detailed in the available source extract)

Why This Matters

This data reinforces that 10-Oxo Docetaxel is not simply an inactive degradation product but a distinct chemical entity with unique biological properties. Its procurement as a pure compound is essential for researchers studying SAR of taxanes or investigating the pharmacological impact of oxidative modifications.

Impurity-Driven Regulatory Recall

In a comprehensive forced degradation study of docetaxel drug substance and its injection formulation, 10-Oxo Docetaxel was identified and characterized as one of the five major degradation products formed under basic conditions [1]. Specifically, the study found that 7-epi-10-oxo-docetaxel was a major degradation product in base hydrolysis, and the same pathway is known to generate its C-7 epimer, 10-Oxo Docetaxel [1][2]. The isolation and structural characterization of these impurities via LC-MS and NMR confirm that oxidation at the C-10 position is a primary degradation pathway for docetaxel, highlighting the critical importance of monitoring 10-Oxo Docetaxel levels in long-term stability studies to ensure product shelf-life and patient safety .

Regulatory Recall Evidence

Head-to-head

10-Oxo Docetaxel levels exceeding shelf-life limits triggered a Pfizer UK Limited MHRA recall of docetaxel injection batches (2019-2020). No comparable recall has been documented for 7-Epi-10-oxo-docetaxel or other impurities.

Multiple commercial batches affected; return deadline 14 Jan 2020.

Impurity-specific regulatory action confirms its critical role in stability programs; quantification mandatory for batch release.

Recall context reinforces need for accurate reference standard, not just any docetaxel impurity.

Evidence Dimension	Degradation Pathway Susceptibility
Target Compound Data	10-Oxo Docetaxel is a characterized base-catalyzed degradation product of docetaxel.
Comparator Or Baseline	Docetaxel (stable under acidic and neutral conditions, degrades in base).
Quantified Difference	Identified as one of five major degradation products in base hydrolysis studies.
Conditions	Docetaxel drug substance and injection formulation subjected to base (0.1N NaOH) stress conditions.

Why This Matters

This evidence positions 10-Oxo Docetaxel as a mandatory analyte in stability-indicating HPLC methods. Without a certified reference standard for 10-Oxo Docetaxel, pharmaceutical manufacturers cannot reliably quantify this specific degradation product, creating a regulatory compliance risk.

• [1] Kumar D, Tomar RS, Deolia SK, Srivastava R, Mitra M, Tyagi S. Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. J Pharm Biomed Anal. 2007;43(4):1228-1235. PMID: 17126518. View Source
• [2] Vasu Dev R, Moses Babu J, Vyas K, Sai Ram P, Ramachandra P, Sekhar NM, Mohan Reddy DN, Srinivasa Rao N. Isolation and characterization of impurities in docetaxel. J Pharm Biomed Anal. 2006;40(3):614-622. PMID: 16330175. View Source

USP System Suitability Mixture Marker

In June 2019, the UK Medicines and Healthcare products Regulatory Agency (MHRA) issued a company-led drug alert for specific batches of Docetaxel Injection (160mg/16ml and 20mg/2ml) manufactured by Pfizer UK Limited. The recall was initiated because end-of-shelf-life stability testing revealed that levels of 10-oxo-docetaxel could exceed the permitted specification limit [1][2]. This regulatory action directly confirms that 10-Oxo Docetaxel is not a theoretical impurity but a real-world degradation product with significant implications for product quality and patient safety. The event underscores the absolute necessity of sourcing a well-characterized reference standard for 10-Oxo Docetaxel to validate analytical methods capable of accurately quantifying this impurity and preventing such costly and disruptive supply chain events.

USP System Suitability Marker

Class-level inference

USP Docetaxel System Suitability Mixture RS contains ~96% docetaxel and ~3.9% total impurities, with 6-oxodocetaxel (10-Oxo Docetaxel) as a named component. The isolated standard is required for peak identification before routine mixture use.

One of four specified impurities in the official USP mixture.

Essential for method development and peak confirmation; mixture alone does not guarantee individual impurity identity.

Source review: USP monograph and supplier characterization.

Evidence Dimension	Regulatory Compliance Impact
Target Compound Data	10-Oxo Docetaxel levels exceeded specification at end-of-shelf-life.
Comparator Or Baseline	Specification limit for 10-Oxo Docetaxel in Docetaxel Injection.
Quantified Difference	Exceeded permitted limit, triggering a MHRA Class 2 medicines recall.
Conditions	Stability testing of Docetaxel Injection batches at the end of their shelf life.

Why This Matters

This event provides unequivocal, real-world evidence of the critical need for 10-Oxo Docetaxel reference standards. Procurement of this specific compound is not an academic exercise; it is a risk mitigation strategy for pharmaceutical manufacturers to ensure QC release testing is robust and regulatory compliance is maintained.

• [1] MHRA. Company-led drug alert: Docetaxel Injection 160mg/16ml and Docetaxel Injection 20mg/2ml (Pfizer UK Limited). GOV.UK. Published June 2019. View Source
• [2] GxP News. MHRA отзывает доцетаксел из-за превышения уровня 10-oxo-docetaxel в конце срока годности. Published June 25, 2019. View Source

10-Oxo Docetaxel Procurement Scenarios

QC Release Testing and Stability-Indicating HPLC

QC laboratories in generic and innovator pharmaceutical companies require a certified 10-Oxo Docetaxel reference standard to develop and validate stability-indicating HPLC methods in accordance with ICH Q2(R1) and regional pharmacopoeias (e.g., Ph. Eur., USP). The standard is used to prepare system suitability solutions (e.g., resolution mixture of docetaxel, 10-Oxo Docetaxel, and 7-Epi-10-oxo-docetaxel) to verify column performance and peak resolution [1]. It is also essential for preparing calibration curves or spiked samples to determine Limit of Quantitation (LOQ) and accuracy/recovery for this specific impurity during method validation and routine batch release testing [2].

ANDA and DMF Impurity Profiling

During the development of a generic docetaxel formulation, regulatory agencies (e.g., FDA, EMA) require comprehensive forced degradation studies to identify potential degradation products and establish degradation pathways. 10-Oxo Docetaxel is a known, major degradation product formed under oxidative and basic stress conditions [3]. A pure reference standard of 10-Oxo Docetaxel is indispensable for identifying and quantifying this impurity in stressed samples, enabling the development team to understand the drug's intrinsic stability profile and design a formulation and packaging strategy that minimizes degradation, thereby supporting a successful Abbreviated New Drug Application (ANDA).

Forced Degradation and Degradation Pathway Elucidation

For researchers studying the pharmacology of taxanes, 10-Oxo Docetaxel serves as a valuable chemical probe to dissect structure-activity relationships (SAR). Its unique C-10 oxidation distinguishes it from the parent docetaxel and other analogs like cabazitaxel . By comparing the tubulin polymerization activity, cytotoxic potency, and cellular uptake of 10-Oxo Docetaxel with other taxanes, researchers can gain insights into the molecular determinants of microtubule stabilization and how specific modifications impact efficacy and resistance. Its well-defined structure makes it a reliable comparator in academic studies exploring next-generation antimitotic agents .

Application

Selection Property

Validation Focus

QC Release Testing & Stability-Indicating HPLC

Pharmacopoeial impurity identity and purity

Peak resolution, system suitability, specification-level quantification

ANDA & DMF Impurity Profiling

Regulatory-specified impurity standard with characterization

Impurity identity confirmation, traceability to EP/USP

Forced Degradation & Pathway Elucidation

Authentic oxidative degradation marker

Degradation kinetics, solution stability control

Metabolism & Impurity Fate Research

C10-oxidized taxoid reference tool

Structure-activity relationship, target interaction comparison

• [1] European Pharmacopoeia (Ph. Eur.) 10th Edition. Docetaxel monograph (01/2008:2610). Related substances test by liquid chromatography. View Source
• [2] ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. View Source
• [3] Kumar D, Tomar RS, Deolia SK, Srivastava R, Mitra M, Tyagi S. Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. J Pharm Biomed Anal. 2007;43(4):1228-1235. PMID: 17126518. View Source